![molecular formula C24H27FN2O3S B4655075 N-{4-[(1-adamantylamino)sulfonyl]phenyl}-2-(4-fluorophenyl)acetamide](/img/structure/B4655075.png)
N-{4-[(1-adamantylamino)sulfonyl]phenyl}-2-(4-fluorophenyl)acetamide
Overview
Description
N-{4-[(1-adamantylamino)sulfonyl]phenyl}-2-(4-fluorophenyl)acetamide, commonly known as A-769662, is a small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications. A-769662 is a potent activator of AMP-activated protein kinase (AMPK), a critical regulator of cellular energy homeostasis.
Mechanism of Action
A-769662 activates N-{4-[(1-adamantylamino)sulfonyl]phenyl}-2-(4-fluorophenyl)acetamide by binding to the γ subunit of the enzyme, leading to conformational changes and increased phosphorylation of the α subunit. This results in the activation of downstream signaling pathways involved in energy metabolism, such as the inhibition of acetyl-CoA carboxylase and the activation of peroxisome proliferator-activated receptor gamma coactivator-1 alpha (PGC-1α).
Biochemical and Physiological Effects:
The activation of this compound by A-769662 leads to several biochemical and physiological effects. A-769662 has been shown to increase glucose uptake and fatty acid oxidation in skeletal muscle and adipose tissue, leading to improved insulin sensitivity and glucose homeostasis. A-769662 has also been shown to increase mitochondrial biogenesis and reduce oxidative stress in the liver and brain. In cancer cells, A-769662 induces cell cycle arrest and apoptosis by activating the tumor suppressor protein p53 and inhibiting the anti-apoptotic protein Bcl-2.
Advantages and Limitations for Lab Experiments
A-769662 has several advantages for use in lab experiments. It is a potent and selective activator of N-{4-[(1-adamantylamino)sulfonyl]phenyl}-2-(4-fluorophenyl)acetamide, allowing for specific activation of the enzyme without affecting other signaling pathways. A-769662 is also stable and can be easily synthesized in large quantities. However, A-769662 has some limitations for use in lab experiments. It has poor water solubility, which can affect its bioavailability and limit its use in in vivo studies. Additionally, A-769662 has not been extensively studied for its potential toxicity and side effects, which could limit its clinical applications.
Future Directions
There are several future directions for the study of A-769662. One area of research is the development of more water-soluble analogs of A-769662 that can be used in in vivo studies. Another area of research is the investigation of the potential therapeutic applications of A-769662 in other diseases such as cardiovascular disease and neurodegenerative disorders. Additionally, the potential toxicity and side effects of A-769662 need to be further investigated to determine its safety for clinical use.
Scientific Research Applications
A-769662 has been extensively studied for its potential therapeutic applications in various diseases such as diabetes, cancer, and neurodegenerative disorders. A-769662 has been shown to activate N-{4-[(1-adamantylamino)sulfonyl]phenyl}-2-(4-fluorophenyl)acetamide, leading to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis. These effects make A-769662 a promising candidate for the treatment of metabolic disorders such as type 2 diabetes. A-769662 has also been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, A-769662 has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
properties
IUPAC Name |
N-[4-(1-adamantylsulfamoyl)phenyl]-2-(4-fluorophenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27FN2O3S/c25-20-3-1-16(2-4-20)12-23(28)26-21-5-7-22(8-6-21)31(29,30)27-24-13-17-9-18(14-24)11-19(10-17)15-24/h1-8,17-19,27H,9-15H2,(H,26,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRRKPMAHZPLAIH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)NS(=O)(=O)C4=CC=C(C=C4)NC(=O)CC5=CC=C(C=C5)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27FN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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